Cas no 2640959-71-1 (1-(4-methylpiperidin-1-yl)-2-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one)

• Product Name: 1-(4-methylpiperidin-1-yl)-2-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one
• CAS No: 2640959-71-1
• MF: C₁₇H₂₄F₃N₅O
• MW: 371.400573730469
• CID: 5317654
• PubChem ID: 154829669
• Update Time: 2025-05-20

1-(4-methylpiperidin-1-yl)-2-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS040709726
• 2640959-71-1
• F6619-5868
• 1-(4-methylpiperidin-1-yl)-2-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one
• 1-(4-Methyl-1-piperidinyl)-2-[4-[4-(trifluoromethyl)-2-pyrimidinyl]-1-piperazinyl]ethanone

• Inchi： 1S/C17H24F3N5O/c1-13-3-6-24(7-4-13)15(26)12-23-8-10-25(11-9-23)16-21-5-2-14(22-16)17(18,19)20/h2,5,13H,3-4,6-12H2,1H3
• InChI Key： AAYQDVDYQXPCTG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C)CC1)CN1CCN(C2=NC=CC(C(F)(F)F)=N2)CC1

Computed Properties

• Exact Mass: 371.19329489g/mol
• Monoisotopic Mass: 371.19329489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 503.8±60.0 °C(Predicted)
• pka: 6.03±0.10(Predicted)

Additional information on 1-(4-methylpiperidin-1-yl)-2-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one

Research Brief on 1-(4-methylpiperidin-1-yl)-2-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one (CAS: 2640959-71-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting specific signaling pathways. Among these, the compound 1-(4-methylpiperidin-1-yl)-2-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one (CAS: 2640959-71-1) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The compound, characterized by the presence of a trifluoromethylpyrimidine moiety and a methylpiperidine group, has been investigated for its role as a kinase inhibitor. Recent studies have demonstrated its high affinity for specific kinase targets, particularly those involved in oncogenic signaling pathways. The synthesis of this compound involves a multi-step process, with key intermediates such as 4-(trifluoromethyl)pyrimidin-2-amine and 1-(4-methylpiperidin-1-yl)ethan-1-one being utilized to achieve the final product with high purity and yield.

In vitro studies have revealed that 1-(4-methylpiperidin-1-yl)-2-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one exhibits potent inhibitory activity against a range of kinases, including but not limited to PI3K, mTOR, and EGFR. The compound's selectivity profile has been a focal point of recent research, with efforts directed towards minimizing off-target effects while maximizing therapeutic efficacy. Structural-activity relationship (SAR) studies have further elucidated the importance of the trifluoromethyl group in enhancing binding affinity and metabolic stability.

Preclinical evaluations in animal models have provided encouraging results, with the compound demonstrating favorable pharmacokinetic properties and significant tumor growth inhibition in xenograft models. Notably, the compound's ability to cross the blood-brain barrier has sparked interest in its potential applications for treating central nervous system (CNS) malignancies. However, challenges related to dose optimization and toxicity profiles remain to be addressed in ongoing studies.

In conclusion, 1-(4-methylpiperidin-1-yl)-2-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one represents a promising therapeutic agent with broad applicability in oncology and beyond. Future research directions may include the development of derivative compounds with improved selectivity and safety profiles, as well as the exploration of combination therapies to enhance clinical outcomes. This brief underscores the importance of continued investigation into this compound and its potential to address unmet medical needs in the field of chemical biology and medicinal chemistry.